Cas no 502633-95-6 (1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-)
502633-95-6 structure
Product Name:1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
CAS No:502633-95-6
MF:C13H26N2O2
MW:242.357743740082
CID:365824
PubChem ID:53249195
Update Time:2025-04-19
1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
- tert-butyl 2-[(dimethylamino)methyl]piperidine-1-carboxylate
- (S)-TERT-BUTYL 2-((DIMETHYLAMINO)METHYL)PIPERIDINE-1-CARBOXYLATE
- 2-[(dimethylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
- A828038
- AKOS015950918
- 1-Piperidinecarboxylicacid,2-[(dimethylamino)methyl]-,1,1-dimethylethyl ester,(2S)-
- 502633-95-6
-
- Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-9-7-6-8-11(15)10-14(4)5/h11H,6-10H2,1-5H3/t11-/m0/s1
- InChI Key: QFMAJVFKERAZEL-NSHDSACASA-N
- SMILES: O(C(C)(C)C)C(N1CCCC[C@H]1CN(C)C)=O
Computed Properties
- Exact Mass: 242.19900
- Monoisotopic Mass: 242.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- Density: 0.985±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 32.78000
- LogP: 2.27550
1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
502633-95-6 (1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-) Related Products
- 147539-41-1(tert-butyl 4-(methylamino)piperidine-1-carboxylate)
- 172603-05-3(tert-butyl N-(3-piperidyl)carbamate)
- 184637-48-7(tert-butyl 3-aminopiperidine-1-carboxylate)
- 188111-79-7(tert-butyl (3R)-3-aminopiperidine-1-carboxylate)
- 177911-87-4(Tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate)
- 186550-13-0(1-Boc-3-aminopyrrolidine)
- 207405-68-3(tert-butyl endo-3-amino-8-azabicyclo[3.2.1]octane-8-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk